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Compound of Interest

Compound Name: Quetiapine N-Oxide

Cat. No.: B564285

For Researchers, Scientists, and Drug Development Professionals

Abstract

Quetiapine N-Oxide is a prominent metabolite and impurity of the atypical antipsychotic drug
Quetiapine. A thorough understanding of its chemical properties, metabolic formation, and
analytical characterization is essential for drug development, quality control, and
pharmacokinetic studies of Quetiapine. This technical guide provides a detailed overview of
Quetiapine N-Oxide, including its fundamental chemical data, metabolic pathways, and
detailed experimental protocols for its synthesis and analysis.

Chemical and Physical Data

A summary of the key chemical and physical properties of Quetiapine N-Oxide is presented
below.
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Property Value Reference
CAS Number 1076199-40-0 [1]
Molecular Formula C21H25N303S [1]
Molecular Weight 399.51 g/mol [1]
Appearance White to Light Brown Solid [2]

Melting Point >96°C (decomposition)

Slightly soluble in Chloroform,
Solubility DMSO (with sonication), and
Methanol (with sonication)

Metabolic Pathways of Quetiapine

Quetiapine undergoes extensive metabolism in the liver, primarily mediated by the cytochrome
P450 (CYP) enzyme system. The formation of Quetiapine N-Oxide is a result of the oxidation
of the piperazine nitrogen atom. While Quetiapine N-Oxide is a significant metabolite, it is
considered to be pharmacologically inactive. The antidepressant effects of Quetiapine are
largely attributed to another active metabolite, N-desalkylquetiapine (norquetiapine).

The metabolic conversion of Quetiapine also leads to other metabolites, including Quetiapine
S-Oxide and 7-hydroxyquetiapine. The primary enzyme responsible for the formation of N-
desalkylquetiapine is CYP3A4. This active metabolite is further metabolized by CYP2D6 and
CYP3A4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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